Cas no 7796-81-8 ((3-methyl-1-nitrobutan-2-yl)benzene)

• Product Name: (3-methyl-1-nitrobutan-2-yl)benzene
• CAS No: 7796-81-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 3364355
• PubChem ID: 11401292
• Update Time: 2025-06-14

(3-methyl-1-nitrobutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, [2-METHYL-1-(NITROMETHYL)PROPYL]-
• (3-methyl-1-nitrobutan-2-yl)benzene
• EN300-1862052
• SCHEMBL1987865
• 7796-81-8

• Inchi： 1S/C11H15NO2/c1-9(2)11(8-12(13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： IUELFNQCBQCVBB-UHFFFAOYSA-N
• SMILES： [O-][N+](CC(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (3-methyl-1-nitrobutan-2-yl)benzene

Research Brief on (3-methyl-1-nitrobutan-2-yl)benzene (CAS: 7796-81-8): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, (3-methyl-1-nitrobutan-2-yl)benzene (CAS: 7796-81-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a nitroalkyl group attached to a benzene ring, has been explored for its role in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have highlighted its utility as a versatile intermediate in organic synthesis and its promising bioactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of (3-methyl-1-nitrobutan-2-yl)benzene derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest that this compound class could serve as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, explored the anticancer potential of (3-methyl-1-nitrobutan-2-yl)benzene derivatives. The researchers utilized computational docking studies to identify potential molecular targets, followed by in vitro assays to validate their hypotheses. The compound showed selective inhibition of protein kinases involved in cancer cell proliferation, particularly in breast and lung cancer cell lines. The study also reported synergistic effects when combined with existing chemotherapeutic agents, opening new avenues for combination therapy strategies.

From a synthetic chemistry perspective, (3-methyl-1-nitrobutan-2-yl)benzene has proven valuable as a building block for more complex molecular architectures. A recent Organic Letters publication detailed its use in asymmetric catalysis, enabling the efficient construction of chiral centers with high enantioselectivity. This advancement is particularly relevant for the pharmaceutical industry, where enantiopure compounds are often required for drug development. The study also highlighted the compound's stability under various reaction conditions, making it a robust intermediate for diverse synthetic applications.

Pharmacokinetic studies of (3-methyl-1-nitrobutan-2-yl)benzene derivatives have also progressed significantly. Research published in Drug Metabolism and Disposition in 2023 provided comprehensive data on the absorption, distribution, metabolism, and excretion (ADME) profiles of lead compounds in this series. The results indicated favorable oral bioavailability and metabolic stability in preclinical models, addressing previous concerns about the nitro group's potential metabolic liabilities. These findings support further development of this compound class toward clinical evaluation.

Looking ahead, researchers are particularly excited about the potential of (3-methyl-1-nitrobutan-2-yl)benzene derivatives in targeted drug delivery systems. Preliminary work presented at the 2024 American Chemical Society National Meeting demonstrated the compound's ability to serve as a linker for antibody-drug conjugates (ADCs), with the nitro group providing a handle for bioorthogonal chemistry. This application could significantly expand the therapeutic potential of this compound class in precision medicine approaches for cancer and other diseases.

In conclusion, the growing body of research on (3-methyl-1-nitrobutan-2-yl)benzene (CAS: 7796-81-8) underscores its importance as a multifaceted compound in chemical biology and medicinal chemistry. Its applications span from antimicrobial and anticancer drug development to synthetic methodology and drug delivery systems. As research continues to unravel its full potential, this compound is poised to make significant contributions to addressing current challenges in healthcare and pharmaceutical sciences.